Cas no 1535402-48-2 (3-tert-butyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 3-tert-butyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 1535402-48-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5846134
• PubChem ID: 57624550
• Update Time: 2025-05-20

3-tert-butyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-(1,1-dimethylethyl)-1-methyl-
• 3-tert-butyl-1-methyl-1H-pyrazol-4-amine
• SCHEMBL3348371
• EN300-1230637
• 1535402-48-2
• AKOS015362601

• Inchi： 1S/C8H15N3/c1-8(2,3)7-6(9)5-11(4)10-7/h5H,9H2,1-4H3
• InChI Key： XEVADDPUXXXTOZ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 264.5±20.0 °C(Predicted)
• pka: 4.23±0.10(Predicted)

Additional information on 3-tert-butyl-1-methyl-1H-pyrazol-4-amine

3-Tert-butyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1535402-48-2)

The compound 3-Tert-butyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1535402-48-2) is a heterocyclic amine with a pyrazole ring, a class of five-membered aromatic compounds containing two adjacent nitrogen atoms. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-Tert-butyl-1-methyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a tert-butyl group at position 3 and a methyl group at position 1, with an amine functional group at position 4.

Pyrazole derivatives like 3-Tert-butyl-1-methyl-1H-pyrazol-4-amine are known for their versatility in chemical reactions and their ability to act as scaffolds for the development of bioactive molecules. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of various bioactive agents, including antifungal, antibacterial, and anticancer drugs. For instance, researchers have explored the use of pyrazole-based compounds in the development of novel antifungal agents targeting plant pathogens, which could be crucial for addressing the growing demand for sustainable agricultural practices.

In addition to its role in drug discovery, 3-Tert-butyl-1-methyl-1H-pyrazol-4-amine has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Tert-butyl-1-methyl-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the tert-butyl and methyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing environmental impact.

From an analytical standpoint, 3-Tert-butyl-pyrazol-amine has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and MS. These studies have provided insights into the compound's electronic structure, stability, and reactivity under various conditions. For example, high-resolution mass spectrometry has been used to confirm the molecular formula and purity of the compound, while NMR spectroscopy has helped elucidate its stereochemistry and conformational preferences.

In terms of pharmacokinetics and toxicity studies, 3-Tert-butyl-pyrazol-amine has shown promising results in preclinical models. Researchers have reported moderate absorption rates in animal studies, suggesting potential for oral delivery. Additionally, toxicity studies indicate that the compound exhibits low acute toxicity at therapeutic doses, making it a viable candidate for further drug development.

The application of CAS No. 1535402-48-2 (the CAS registry number for this compound) extends beyond pharmaceuticals into industrial chemistry. For instance, it has been explored as an intermediate in the synthesis of advanced polymers and coatings with enhanced thermal stability and mechanical properties. Its ability to act as a crosslinking agent or stabilizer makes it valuable in composite materials used in aerospace and automotive industries.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 3-Tert-butyl-pyrazol-< span style="font-weight: bold;">amine, improving its bioavailability for drug delivery applications, and exploring its potential as a catalyst or catalyst precursor in organic synthesis. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into commercial products.

In conclusion, 3-Tert-butyl-< span style="font-weight: bold;">pyrazol span>< span style="font-weight: bold; "> - span>< span style=" font - weight :bold; "> amine span> represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for researchers seeking innovative solutions in drug discovery